![molecular formula C23H20FN3O7 B2981007 Ethyl 4-(2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 899943-21-6](/img/structure/B2981007.png)
Ethyl 4-(2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
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Description
Ethyl 4-(2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H20FN3O7 and its molecular weight is 469.425. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Research in chemical synthesis focuses on developing novel methodologies for creating compounds with complex structures. For example, Bezenšek et al. (2012) describe transformations of enaminones to synthesize imidazolone derivatives through one-pot reactions, demonstrating the intricacies of synthesizing complex molecules with potential for further functionalization (Bezenšek et al., 2012). Similarly, Gad et al. (2020) explored the multicomponent synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives, showcasing the creation of molecules with promising biological activities (Gad et al., 2020).
Biological Activity
The potential antimicrobial and anticancer activities of complex molecules are a significant area of research. Desai et al. (2007) synthesized new quinazolines with potential antimicrobial properties, illustrating the ongoing search for novel therapeutic agents (Desai et al., 2007). Furthermore, the exploration of compounds for their antioxidant properties, as discussed by George et al. (2010), highlights the wide-ranging applications of synthetic chemistry in discovering molecules with health benefits (George et al., 2010).
Material Science
The synthesis and characterization of complex molecules also extend to material science, where the development of new materials with unique properties is crucial. The work on ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates by Gein et al. (2014), through a four-component reaction, is an example of how novel synthesis approaches can lead to materials with potential new applications (Gein et al., 2014).
properties
IUPAC Name |
ethyl 4-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethoxy]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN3O7/c1-2-31-23(30)22-19(10-21(29)27(26-22)16-6-4-15(24)5-7-16)32-12-20(28)25-11-14-3-8-17-18(9-14)34-13-33-17/h3-10H,2,11-13H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOQGYTDTQHSHGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCC2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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